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Compound Name:
Sodium phosphate dibasic

heptahydrate

Cat. No.: B1312270 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sodium phosphate buffer is a widely used buffer system in biological and chemical research

due to its buffering capacity within the physiological pH range of 5.8 to 8.0.[1] This application

note provides a detailed protocol for the preparation of a 0.1 M sodium phosphate buffer

solution using sodium phosphate dibasic heptahydrate. The protocol includes calculations,

step-by-step instructions, and a workflow diagram for clarity.

Reagents and Materials
Sodium Phosphate Dibasic Heptahydrate (Na₂HPO₄·7H₂O)

Sodium Phosphate Monobasic Monohydrate (NaH₂PO₄·H₂O) or a suitable acid for pH

adjustment (e.g., phosphoric acid or hydrochloric acid)

Deionized (DI) or distilled (dH₂O) water

Beakers and graduated cylinders

Magnetic stirrer and stir bar

pH meter
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Weighing balance

Volumetric flasks

Key Compound Information
Compound Formula Molecular Weight ( g/mol )

Sodium Phosphate Dibasic

Heptahydrate
Na₂HPO₄·7H₂O 268.07[2][3]

Sodium Phosphate Monobasic

Monohydrate
NaH₂PO₄·H₂O 137.99[4]

Experimental Protocol: Preparation of 1 L of 0.1 M
Sodium Phosphate Buffer
This protocol describes the preparation of a 0.1 M phosphate buffer by preparing stock

solutions of 0.2 M sodium phosphate dibasic and 0.2 M sodium phosphate monobasic, and

then mixing them to achieve the desired pH.

3.1. Preparation of 0.2 M Sodium Phosphate Dibasic Stock Solution (1 L)

Weigh: Accurately weigh out 53.614 g of sodium phosphate dibasic heptahydrate
(Na₂HPO₄·7H₂O).

Dissolve: Add the powder to a beaker containing approximately 800 mL of deionized water.

Stir: Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.

Adjust Volume: Transfer the solution to a 1 L volumetric flask and add deionized water to the

mark. Invert the flask several times to ensure thorough mixing.

3.2. Preparation of 0.2 M Sodium Phosphate Monobasic Stock Solution (1 L)

Weigh: Accurately weigh out 27.6 g of sodium phosphate monobasic monohydrate

(NaH₂PO₄·H₂O).
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Dissolve: Add the powder to a beaker containing approximately 800 mL of deionized water.

Stir: Place the beaker on a magnetic stirrer and stir until the powder is completely dissolved.

Adjust Volume: Transfer the solution to a 1 L volumetric flask and add deionized water to the

mark. Invert the flask several times to ensure thorough mixing.

3.3. Preparation of 0.1 M Phosphate Buffer (pH 7.4)

Combine Stock Solutions: In a new beaker, combine the volumes of the 0.2 M stock

solutions as indicated in the table below to achieve the desired pH. For a pH of 7.4, you

would typically mix specific volumes of the monobasic and dibasic solutions. A common

starting point for a 1 L final volume of 0.1 M buffer at pH 7.4 is to mix 19.0 mL of the 0.2 M

monobasic stock with 81.0 mL of the 0.2 M dibasic stock.

Dilute: Add 100 mL of deionized water to the mixture of the two stock solutions. This brings

the total volume to 200 mL and the buffer concentration to 0.1 M. To prepare 1 L, scale up

the volumes accordingly (e.g., 95 mL of monobasic stock, 405 mL of dibasic stock, and 500

mL of water).

Check and Adjust pH: Calibrate the pH meter and measure the pH of the solution. If

necessary, adjust the pH by adding small volumes of the 0.2 M monobasic stock solution (to

lower the pH) or the 0.2 M dibasic stock solution (to raise the pH).

Final Volume: Once the desired pH is achieved, transfer the solution to a volumetric flask

and add deionized water to reach the final desired volume (e.g., 1 L).

Quantitative Data
Table 1: Mass of Sodium Phosphate Dibasic Heptahydrate for 0.1 M Solution
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Final Volume (mL) Mass of Na₂HPO₄·7H₂O (g)

100 2.68

250 6.70

500 13.40

1000 (1 L) 26.81

Table 2: Volumes of 0.2 M Stock Solutions for 100 mL of 0.1 M Phosphate Buffer

Desired pH
Volume of 0.2 M NaH₂PO₄
(mL)

Volume of 0.2 M Na₂HPO₄
(mL)

6.0 43.85 6.15

6.5 31.5 18.5

7.0 18.5 31.5

7.2 14.0 36.0

7.4 9.5 40.5

7.5 8.0 42.0

8.0 2.65 47.35

Note: The volumes in Table 2 are approximate. It is crucial to verify the final pH with a

calibrated pH meter and adjust as necessary.

Workflow Diagram
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Stock Solution Preparation (0.2 M)

Buffer Preparation (0.1 M)

Weigh Na₂HPO₄·7H₂O Dissolve in DI Water Adjust to Final Volume

Mix Stock SolutionsWeigh NaH₂PO₄·H₂O Dissolve in DI Water Adjust to Final Volume

Check pH

Adjust pH

If needed

Add DI Water to Final Volume
pH is correct

Store Buffer

Click to download full resolution via product page

Caption: Workflow for preparing 0.1 M sodium phosphate buffer.

Conclusion
This protocol provides a reliable method for preparing a 0.1 M sodium phosphate buffer

solution. Accurate measurements of reagents and precise pH adjustments are critical for the

successful preparation and performance of the buffer in various scientific applications. Always

use freshly calibrated equipment and high-purity reagents to ensure the quality of the buffer.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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